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Compound of Interest

Compound Name: AM-Imidazole-PA-Boc

Cat. No.: B8103499 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
AM-Imidazole-PA-Boc (tert-butyl N-[3-[4-(aminomethyl)imidazol-1-yl]propyl]carbamate) is a

valuable building block in pharmaceutical research and development, incorporating a

histamine-like imidazole core with a Boc-protected aminopropyl linker. Ensuring the integrity

and purity of this reagent is critical for reproducible and reliable experimental outcomes. These

application notes provide a comprehensive guide to the recommended storage, handling, and

stability of AM-Imidazole-PA-Boc, based on the chemical properties of its constituent

functional groups. Detailed protocols for stability assessment are also provided to enable

researchers to perform their own analyses.

Physicochemical Properties
Property Value

Synonyms
tert-butyl N-[3-[4-(aminomethyl)imidazol-1-

yl]propyl]carbamate

Molecular Formula C₁₂H₂₂N₄O₂

Molecular Weight 254.33 g/mol

Appearance White to off-white solid (predicted)
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Recommended Storage and Handling
To maintain the quality of AM-Imidazole-PA-Boc, the following storage and handling

procedures are recommended:

Storage Conditions:

Condition Recommendation Rationale

Temperature
-20°C for long-term storage.2-

8°C for short-term storage.

Minimizes thermal degradation

of the Boc-protecting group

and slows down potential side

reactions.

Atmosphere

Store under an inert

atmosphere (e.g., Argon or

Nitrogen).

The imidazole ring and the

primary amine (once

deprotected) can be

susceptible to oxidation.

Light Protect from light.

Imidazole-containing

compounds can be sensitive to

photo-degradation.[1]

Moisture
Store in a tightly sealed

container in a dry place.

The Boc group is susceptible

to hydrolysis under acidic

conditions, and moisture can

facilitate this.

Handling:

Equilibrate the container to room temperature before opening to prevent moisture

condensation.

Use only in a well-ventilated area.

Wear appropriate personal protective equipment (PPE), including gloves, lab coat, and

safety glasses.

Avoid inhalation of dust and contact with skin and eyes.
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Stability Profile
The stability of AM-Imidazole-PA-Boc is primarily influenced by the lability of the tert-

butoxycarbonyl (Boc) protecting group and the reactivity of the imidazole ring.

pH Stability:

pH Range Expected Stability Degradation Pathway

Acidic (pH < 4)
Low. The Boc group is readily

cleaved.

Acid-catalyzed hydrolysis of

the carbamate to yield the free

amine, isobutylene, and

carbon dioxide.

Neutral (pH 6-8) Generally stable. Minimal degradation expected.

Basic (pH > 9) Generally stable.

The Boc group is stable to

basic conditions. However,

very strong basic conditions

should be avoided.

Thermal Stability: The Boc protecting group is known to be thermally labile. Elevated

temperatures can lead to the cleavage of the Boc group, a process known as thermolysis.[2]

This deprotection can occur in the absence of acid, particularly at temperatures above 100°C.

Photostability: Imidazole derivatives can be susceptible to photo-oxidation, especially under UV

irradiation.[1] The extent of degradation will depend on the intensity and wavelength of the light

source, as well as the presence of photosensitizers.

Predicted Degradation Pathway
The primary degradation pathway for AM-Imidazole-PA-Boc is expected to be the cleavage of

the Boc group under acidic or thermal stress, yielding the corresponding free diamine.
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Predicted Degradation of AM-Imidazole-PA-Boc
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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